Cas no 95450-80-9 (Methyl 2-(2,5-dimethylphenoxy)acetate)

• Product Name: Methyl 2-(2,5-dimethylphenoxy)acetate
• CAS No: 95450-80-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6782239
• PubChem ID: 729953
• Update Time: 2025-11-06

Methyl 2-(2,5-dimethylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• HMS1542O04
• methyl (2,5-dimethylphenoxy)acetate
• BRD-K77498350-001-01-3
• methyl 2-(2,5-dimethylphenoxy)acetate
• DTXSID801288318
• STK024623
• AKOS000490201
• MCULE-9464207577
• CS-0364336
• 95450-80-9
• TimTec1_003128
• Methyl 2-(2,5-dimethylphenoxy)acetate

• Inchi： 1S/C11H14O3/c1-8-4-5-9(2)10(6-8)14-7-11(12)13-3/h4-6H,7H2,1-3H3
• InChI Key： MJHCVYQQBIXYGN-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 2-(2,5-dimethylphenoxy)acetate

Methyl 2-(2,5-Dimethylphenoxy)acetate: An Overview of Its Properties, Applications, and Recent Research

Methyl 2-(2,5-dimethylphenoxy)acetate (CAS No. 95450-80-9) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which includes a methyl ester group and a substituted phenoxy moiety. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in various research and industrial settings.

The chemical formula of Methyl 2-(2,5-dimethylphenoxy)acetate is C11H14O3, and its molecular weight is approximately 194.22 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 180-185°C at 760 mmHg, and it has a mild characteristic odor.

In terms of its synthesis, Methyl 2-(2,5-dimethylphenoxy)acetate can be prepared through several routes. One common method involves the reaction of 2,5-dimethylphenol with methyl chloroacetate in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, resulting in the formation of the desired product with high yield and purity. Another approach involves the esterification of 2-(2,5-dimethylphenoxy)acetic acid with methanol using an acid catalyst.

The physical properties of Methyl 2-(2,5-dimethylphenoxy)acetate make it suitable for use in various applications. In the pharmaceutical industry, it has been explored as an intermediate in the synthesis of drugs with potential therapeutic effects. For instance, recent studies have shown that derivatives of this compound exhibit anti-inflammatory and analgesic properties, making them promising candidates for the development of new medications.

One notable application of Methyl 2-(2,5-dimethylphenoxy)acetate is in the field of agrochemicals. It has been used as an intermediate in the synthesis of herbicides and pesticides due to its ability to enhance the efficacy and selectivity of these compounds. Research has demonstrated that certain derivatives can effectively control weeds and pests while minimizing environmental impact.

In addition to its pharmaceutical and agrochemical applications, Methyl 2-(2,5-dimethylphenoxy)acetate has also found use in materials science. Its unique molecular structure makes it suitable for the synthesis of polymers with specific properties. For example, it can be incorporated into polymer chains to improve their thermal stability and mechanical strength. Recent studies have explored the use of these polymers in advanced materials for electronics and coatings.

The safety profile of Methyl 2-(2,5-dimethylphenoxy)acetate is an important consideration for its industrial use. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

Recent research has also focused on the environmental impact of Methyl 2-(2,5-dimethylphenoxy)acetate. Studies have investigated its biodegradability and potential effects on aquatic ecosystems. Results indicate that under certain conditions, this compound can be biodegraded by microorganisms, reducing its environmental persistence. However, further research is needed to fully understand its long-term ecological impact.

In conclusion, Methyl 2-(2,5-dimethylphenoxy)acetate (CAS No. 95450-80-9) is a valuable compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it a versatile intermediate in various synthetic processes. Ongoing research continues to explore new applications and improve our understanding of its behavior in different contexts.